Cas no 141184-30-7 (Benzene,1-butoxy-2-isothiocyanato-)

Benzene,1-butoxy-2-isothiocyanato- structure
141184-30-7 structure
Product Name:Benzene,1-butoxy-2-isothiocyanato-
CAS No:141184-30-7
MF:C11H13NOS
MW:207.292021512985
CID:101817
PubChem ID:4558872
Update Time:2025-04-18

Benzene,1-butoxy-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-butoxy-2-isothiocyanato-
    • 1-Butoxy-2-isothiocyanatobenzene
    • 2-Butyloxy-phenyl-isothiocyanat
    • AC1NCH8O
    • ACMC-1CD34
    • AG-D-82098
    • CTK4C2516
    • o-n-Butoxyphenylisothiocyanate
    • AKOS003211156
    • butoxyphenylisothiocyanate
    • SCHEMBL9362379
    • 141184-30-7
    • DTXSID20404248
    • Benzene, 1-butoxy-2-isothiocyanato- (9CI)
    • Inchi: 1S/C11H13NOS/c1-2-3-8-13-11-7-5-4-6-10(11)12-9-14/h4-7H,2-3,8H2,1H3
    • InChI Key: ZNRKBBLPUOWVQZ-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=CC=1OCCCC

Computed Properties

  • Exact Mass: 207.07189
  • Monoisotopic Mass: 207.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 21.59
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